Cas no 50551-88-7 (5-methylhex-5-en-2-ol)

• Product Name: 5-methylhex-5-en-2-ol
• CAS No: 50551-88-7
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD00046665
• CID: 374477
• PubChem ID: 142714
• Update Time: 2025-05-28

5-methylhex-5-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-ol, 5-methyl-
• 5-methylhex-5-en-2-ol
• 2-Methyl-hex-1-en-5-ol
• 5-Hexen-2-ol,5-methyl
• 5-methyl-5-hexen-2-ol
• 5-methyl-hex-5-en-2-ol
• EN300-266315
• 50551-88-7
• SCHEMBL481169
• RIEDLCPIEKXTTL-UHFFFAOYSA-N
• AKOS011021801
• DTXSID00964774
• FT-0730188

• MDL： MFCD00046665
• Inchi： 1S/C7H14O/c1-6(2)4-5-7(3)8/h7-8H,1,4-5H2,2-3H3
• InChI Key： RIEDLCPIEKXTTL-UHFFFAOYSA-N
• SMILES： OC(C)CCC(=C)C

Computed Properties

• Exact Mass: 114.10400
• Monoisotopic Mass: 114.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 76.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.834
• Melting Point: Not available
• Boiling Point: 163.2°C at 760 mmHg
• Flash Point: 61.6°C
• Refractive Index: 1.432
• PSA: 20.23000
• LogP: 1.72350
• Vapor Pressure: 0.7±0.7 mmHg at 25°C

5-methylhex-5-en-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 5-methylhex-5-en-2-ol

Recent Advances in the Study of 50551-88-7 and 5-methylhex-5-en-2-ol in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 50551-88-7 and the product 5-methylhex-5-en-2-ol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug development, synthetic chemistry, and biochemical pathways. This research briefing aims to provide an overview of the latest findings related to these substances, highlighting their structural properties, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 50551-88-7, a compound with a unique molecular structure that makes it a promising candidate for various pharmaceutical applications. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its chemical properties and stability under different conditions. The findings suggest that 50551-88-7 exhibits remarkable stability and reactivity, which could be leveraged in the development of novel therapeutic agents.

In parallel, 5-methylhex-5-en-2-ol has been studied for its role as a key intermediate in the synthesis of more complex molecules. Its unsaturated alcohol structure provides a versatile platform for chemical modifications, enabling the creation of derivatives with enhanced biological activity. Recent publications have demonstrated its utility in the synthesis of bioactive compounds, including antimicrobial and anti-inflammatory agents. These studies underscore the potential of 5-methylhex-5-en-2-ol as a building block in medicinal chemistry.

One of the most exciting developments in this area is the exploration of the synergistic effects of 50551-88-7 and 5-methylhex-5-en-2-ol in combination therapies. Preliminary in vitro and in vivo studies have shown that these compounds can enhance the efficacy of existing drugs, particularly in the treatment of resistant bacterial strains and certain types of cancer. The mechanisms underlying these effects are currently under investigation, with early results pointing to modulation of cellular pathways and enzyme inhibition.

Despite these promising findings, challenges remain in the large-scale production and clinical application of these compounds. Issues such as yield optimization, purification processes, and toxicity profiles need to be addressed to facilitate their transition from the laboratory to the clinic. Ongoing research is focused on overcoming these hurdles through innovative synthetic routes and formulation strategies.

In conclusion, the study of 50551-88-7 and 5-methylhex-5-en-2-ol represents a vibrant and rapidly evolving area of research in chemical biology and pharmaceutical sciences. The latest advancements highlight their potential as valuable tools in drug discovery and development. Future studies are expected to further elucidate their mechanisms of action and expand their applications, paving the way for new therapeutic options. Researchers and industry professionals are encouraged to stay abreast of these developments, as they hold significant promise for addressing unmet medical needs.